Cas no 1804481-01-3 (4-Iodo-2-nitro-5-(trifluoromethoxy)pyridine-3-carbonyl chloride)

4-Iodo-2-nitro-5-(trifluoromethoxy)pyridine-3-carbonyl chloride is a highly reactive heterocyclic intermediate used in pharmaceutical and agrochemical synthesis. Its key structural features—an iodo substituent, nitro group, and trifluoromethoxy moiety—enhance its utility in cross-coupling reactions and functional group transformations. The carbonyl chloride group provides an electrophilic site for nucleophilic substitution, facilitating amide or ester formation. This compound is particularly valuable in constructing complex molecules due to its versatility in derivatization and compatibility with organometallic catalysts. Its trifluoromethoxy group contributes to enhanced lipophilicity and metabolic stability in target compounds. Suitable for controlled environments, it requires handling under inert conditions due to its moisture sensitivity.
4-Iodo-2-nitro-5-(trifluoromethoxy)pyridine-3-carbonyl chloride structure
1804481-01-3 structure
Product Name:4-Iodo-2-nitro-5-(trifluoromethoxy)pyridine-3-carbonyl chloride
CAS No:1804481-01-3
MF:C7HClF3IN2O4
MW:396.446523427963
CID:4836326
Update Time:2025-06-22

4-Iodo-2-nitro-5-(trifluoromethoxy)pyridine-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

    • 4-Iodo-2-nitro-5-(trifluoromethoxy)pyridine-3-carbonyl chloride
    • Inchi: 1S/C7HClF3IN2O4/c8-5(15)3-4(12)2(18-7(9,10)11)1-13-6(3)14(16)17/h1H
    • InChI Key: LJPORNIRUKKZEV-UHFFFAOYSA-N
    • SMILES: IC1C(=CN=C(C=1C(=O)Cl)[N+](=O)[O-])OC(F)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 351
  • XLogP3: 3.4
  • Topological Polar Surface Area: 85

4-Iodo-2-nitro-5-(trifluoromethoxy)pyridine-3-carbonyl chloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029090526-1g
4-Iodo-2-nitro-5-(trifluoromethoxy)pyridine-3-carbonyl chloride
1804481-01-3 97%
1g
$1,504.90 2022-04-02

Additional information on 4-Iodo-2-nitro-5-(trifluoromethoxy)pyridine-3-carbonyl chloride

4-Iodo-2-nitro-5-(trifluoromethoxy)pyridine-3-carbonyl chloride

The compound 4-Iodo-2-nitro-5-(trifluoromethoxy)pyridine-3-carbonyl chloride, with CAS No. 1804481-01-3, is a highly specialized organic molecule that has garnered significant attention in the fields of organic synthesis, materials science, and pharmacology. This compound is characterized by its complex structure, which includes a pyridine ring substituted with an iodo group at position 4, a nitro group at position 2, a trifluoromethoxy group at position 5, and a carbonyl chloride group at position 3. The combination of these functional groups makes it a versatile building block for various chemical transformations and applications.

Recent studies have highlighted the potential of this compound in the development of advanced materials. For instance, researchers have explored its role in the synthesis of novel polymers with enhanced thermal stability and electronic properties. The trifluoromethoxy group, known for its electron-withdrawing nature, plays a crucial role in modulating the electronic characteristics of the molecule. This makes it an ideal candidate for applications in organic electronics, such as in the fabrication of light-emitting diodes (LEDs) and field-effect transistors (FETs). Furthermore, the iodo group provides sites for further functionalization, enabling the creation of tailored materials with specific properties.

In the realm of pharmacology, 4-Iodo-2-nitro-5-(trifluoromethoxy)pyridine-3-carbonyl chloride has shown promise as a precursor for bioactive molecules. Its ability to undergo various nucleophilic substitutions and coupling reactions has made it a valuable intermediate in drug discovery programs. Recent research has focused on its potential as an anti-cancer agent, where its nitro group contributes to redox cycling and generates reactive oxygen species (ROS), thereby inducing oxidative stress in cancer cells. The trifluoromethoxy group further enhances the molecule's bioavailability and stability in physiological conditions.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Key steps include the introduction of the trifluoromethoxy group via nucleophilic aromatic substitution and the subsequent installation of the carbonyl chloride functionality through acylation reactions. Researchers have optimized these steps by employing catalytic systems and green chemistry principles to minimize waste and improve efficiency.

From an environmental standpoint, understanding the fate and transport of 4-Iodo-2-nitro-5-(trifluoromethoxy)pyridine-3-carbonyl chloride in natural systems is critical. Studies have shown that its persistence in aquatic environments is influenced by its hydrophobic nature and resistance to biodegradation. However, its application in controlled settings ensures minimal environmental impact when proper safety protocols are followed.

In conclusion, 4-Iodo-2-nitro-5-(trifluoromethoxy)pyridine-3-carbonyl chloride is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and reactivity make it an invaluable tool for researchers seeking to develop innovative materials and therapeutic agents. As ongoing studies continue to uncover new potentials for this compound, it remains at the forefront of modern chemical research.

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